Cas no 518978-02-4 (methyl 2-(benzyloxy)-5-cyanobenzoate)
518978-02-4 structure
Product Name:methyl 2-(benzyloxy)-5-cyanobenzoate
CAS No:518978-02-4
MF:C16H13NO3
MW:267.279324293137
CID:2116451
PubChem ID:18973896
Update Time:2025-04-21
methyl 2-(benzyloxy)-5-cyanobenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(benzyloxy)-5-cyanobenzoate
- SCHEMBL1646681
- Methyl 5-cyano-2-[(phenylmethyl)oxy]benzoate
- DA-33129
- 518978-02-4
- XSLZLFFVVCBHGZ-UHFFFAOYSA-N
-
- Inchi: 1S/C16H13NO3/c1-19-16(18)14-9-13(10-17)7-8-15(14)20-11-12-5-3-2-4-6-12/h2-9H,11H2,1H3
- InChI Key: XSLZLFFVVCBHGZ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C#N)=CC=1C(=O)OC)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 267.08954328Da
- Monoisotopic Mass: 267.08954328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 59.3Ų
methyl 2-(benzyloxy)-5-cyanobenzoate Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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